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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzonitrile

Cat. No.: B047616

An In-Depth Technical Guide to the Material Safety Data Sheet for 4-Bromo-2,6-
difluorobenzonitrile

Core Chemical Identity and Properties

4-Bromo-2,6-difluorobenzonitrile is a halogenated aromatic nitrile, a class of compounds
often utilized as building blocks in the synthesis of complex organic molecules, particularly in
the pharmaceutical and agrochemical industries.[1] Its specific structure, featuring a bromine
atom and two fluorine atoms on the benzonitrile core, imparts distinct reactivity and
physicochemical properties that are crucial for its application but also inform its hazard profile.

A precise understanding of its fundamental properties is the first step in safe handling. This
data, summarized below, has been compiled from multiple authoritative sources.
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Property Value Source(s)
CAS Number 123843-67-4 [2][3]
Molecular Formula C7H2BrFz2N [1][3]
Molecular Weight ~218.00 g/mol [31[4]
Appearance Off-white crystalline solid [2]

Melting Point 78-82°C/172.4-179.6 °F [11[21[5]
IUPAC Name A-bromo-2,6- [41[5]

difluorobenzonitrile

Hazard Identification and Risk Assessment: A
Proactive Approach

Understanding the hazards associated with 4-Bromo-2,6-difluorobenzonitrile is not merely a
regulatory formality but the cornerstone of a proactive safety strategy. This compound is
classified as acutely toxic and an irritant, demanding rigorous containment and personal
protection.[4][6] The Globally Harmonized System (GHS) provides a clear picture of its
potential dangers.

GHS Hazard Classification Summary[4][5][6][7]
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Hazard Class Hazard Statement Signal Word Pictogram
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The primary routes of exposure—ingestion, skin contact, and inhalation—are all associated

with significant toxicity.[6] The nitrile functional group (-C=N) can be metabolized to release

cyanide ions, a mechanism underlying the acute toxicity of many organic nitriles. Therefore,

preventing any form of direct contact or aerosol inhalation is paramount.

Exposure Control and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are the primary defenses against

exposure. The selection of appropriate PPE is not a one-size-fits-all approach; it is dictated by

the specific hazards of the chemical.
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Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of 4-Bromo-2,6-difluorobenzonitrile solid and any
solutions should be performed exclusively within a certified chemical fume hood to mitigate
the risk of inhaling toxic dust or vapors.[2][8]

o Ventilation: Ensure the laboratory has adequate general ventilation to prevent the
accumulation of contaminants.[3][8]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[2][9]

Personal Protective Equipment (PPE) Protocol

The following protocol outlines the mandatory PPE for handling this compound. The logic is to
create a complete barrier against all potential exposure routes.

Hand Protection requires Chemical-impermeable gloves (e.g., Nitrile)
Inspected before use

\ required when { Full-face respirator with appropriate cartridges
(

(Resplratory Protection if exposure limits are exceeded or irritation occurs)

Skin Protection requires Impervious clothing / Lab coat
Flame-resistant recommended

: \ must be > ' Tightly fitting safety goggles
(Eye/Face Protectlon) with side-shields (EN 166 / NIOSH approved)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Logic.
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Safe Handling, Storage, and Disposal Protocols

Adherence to strict protocols for handling and storage is essential for preventing accidents and
ensuring long-term stability of the material.

Step-by-Step Safe Handling Protocol

e Pre-Handling Check: Before starting work, confirm the fume hood is operational, all required
PPE is available and in good condition, and the locations of the nearest safety shower and
eyewash station are known.

e Containment: Conduct all weighing and transfers of the solid material on a disposable work
surface (e.g., weigh paper or a plastic weigh boat) within the fume hood to contain any spills.

e Avoid Dust Generation: Handle the solid gently to prevent the formation of dust.[2][3][8]
e Tool Use: Use non-sparking tools for transfers.[8]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[2][8] Do not eat, drink, or smoke in the work area.[6][8]

o Decontamination: Decontaminate all surfaces and equipment after use. Dispose of
contaminated disposable items as hazardous waste.

Storage Requirements

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][8]

e Environment: Store away from incompatible materials and foodstuff containers.[8][10] Some
sources recommend storing under an inert gas as the material may be hygroscopic.[3]

o Location: Store in a locked cabinet or area accessible only to authorized personnel.[2][6]

Disposal Considerations

Disposal of 4-Bromo-2,6-difluorobenzonitrile and its containers must be treated as
hazardous waste.[2]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_123843-67-4.html
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://labscoop.com/us/en/product/tci/tci/b4021-5g-4-bromo-26-difluorobenzonitrile
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_123843-67-4.html
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://www.chemicalbook.com/msds/4-bromo-2-5-difluorobenzonitrile.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9171_msds.pdf
https://www.capotchem.cn/doc/viewmsds_123843-67-4.html
https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://labscoop.com/us/en/product/tci/tci/b4021-5g-4-bromo-26-difluorobenzonitrile
https://www.benchchem.com/product/b047616?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Generator's Responsibility: Chemical waste generators must consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[2]

o Method: Engage a licensed professional waste disposal service. Do not empty into drains or
release into the environment.[2][3]

Emergency Procedures: First Aid and Spill
Response

Rapid and correct response to an emergency can significantly mitigate harm. All personnel
working with this chemical must be trained on these procedures.

First-Aid Measures

Immediate medical attention is required for any significant exposure.[2] Always show the Safety
Data Sheet to the attending medical personnel.[3]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_123843-67-4.html
https://www.fishersci.com/store/msds?partNumber=AAH32795MD&productDescription=4-BRMO-26-DIFLROBENZONIT+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_123843-67-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

x
Ropite of Exposyre
Inhalation Skin Contact Eye Contact Ingestion

Immediate Actions

1. Rinse mouth with water.
2. DO NOT induce vomiting.

1. Immediately remove contaminated clothing.
tleast 1 3. Never give anything by mouth to an unconscious person.

ely remov
2. Wash off with soap and plenty of water for at lea

5 mins.

Call a Physician or
Control Center Immediately

Poison
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Caption: Emergency First-Aid Response Workflow.

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is
not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation.[11][2]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[11][2]

o Eye Contact: Rinse eyes immediately and thoroughly with plenty of water for at least 15
minutes, also under the eyelids.[2][3] Remove contact lenses if it is safe to do so.[2]

 Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and call a physician or
poison control center immediately.[11][2] Never give anything by mouth to an unconscious
person.[11][3]
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Spill and Accidental Release Protocol

o Evacuate: Evacuate personnel to a safe area, keeping people away and upwind of the spill.

[2][8]
o Ventilate: Ensure adequate ventilation.
» Contain: Prevent further leakage or spillage if it is safe to do so.[11]
o Protect: Wear full PPE, including respiratory protection, during cleanup.

o Clean-up: For a solid spill, sweep up and shovel the material into a suitable, labeled
container for disposal. Avoid creating dust.[2][3]

e Report: Report the incident according to institutional protocols.

Fire-Fighting Measures

While not highly flammable, the thermal decomposition of 4-Bromo-2,6-difluorobenzonitrile
can release hazardous and irritating gases and vapors, such as carbon oxides, nitrogen
oxides, hydrogen bromide, and hydrogen fluoride.[2][9]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[11][3]

e Protective Actions for Firefighters: Firefighters must wear self-contained breathing apparatus
(SCBA) and full protective gear.[11][2]

Toxicological and Ecological Information

o Toxicology: The toxicological properties of this specific compound have not been fully
investigated.[2] However, the GHS classification indicates significant acute toxicity.[4]
Prolonged or repeated exposure may cause allergic reactions in sensitive individuals.[3] It is
not classified as a carcinogen by IARC.[3]

o Ecology: Ecotoxicity data is largely unavailable.[11][2] As a precaution, do not allow the
material to be released into the environment or enter drains.[2][3] Its low water solubility
suggests it is not likely to be mobile in the environment.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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